Cas no 1805230-84-5 (3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1805230-84-5
• MF: C₉H₈ClF₂N₃
• MW: 231.629727363586
• CID: 4857320
• Update Time: 2025-06-07

3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H8ClF2N3/c10-4-7-5(1-2-13)3-6(14)8(15-7)9(11)12/h3,9H,1,4,14H2
• InChI Key： BGTQDHISHRFUQZ-UHFFFAOYSA-N
• SMILES： ClCC1C(CC#N)=CC(=C(C(F)F)N=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile

3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1805230-84-5): An Overview of a Novel Heterocyclic Compound

3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1805230-84-5) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its pyridine core, which is substituted with an amino group, a chloromethyl group, and a difluoromethyl group, along with an acetonitrile moiety. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of extensive research.

The synthesis of 3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile typically involves multi-step reactions, including the formation of the pyridine ring, the introduction of the amino and chloromethyl groups, and the addition of the difluoromethyl and acetonitrile functionalities. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, which is crucial for its potential commercial applications.

In the realm of medicinal chemistry, 3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile has shown promise as a lead compound for the development of novel drugs. Its unique structure allows it to interact with various biological targets, such as enzymes and receptors, which are implicated in several diseases. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in cancer cells.

Furthermore, the presence of the difluoromethyl group in 3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile confers enhanced metabolic stability and improved pharmacokinetic properties compared to similar compounds without this substitution. This feature is particularly advantageous in drug development, as it can lead to better oral bioavailability and longer half-life in vivo.

In addition to its potential as a therapeutic agent, 3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile has also been explored for its use in materials science. The combination of its aromatic pyridine core and functional groups makes it an attractive candidate for the synthesis of advanced materials with unique optical and electronic properties. For example, recent research has shown that this compound can be used as a building block for the fabrication of organic semiconductors and luminescent materials.

The biological activity of 3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile has been extensively studied using both in vitro and in vivo models. In cell-based assays, it has been shown to exhibit selective cytotoxicity against cancer cell lines while sparing normal cells. This selective toxicity is attributed to its ability to disrupt specific cellular processes that are critical for cancer cell survival but not essential for normal cells.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile-based drugs in treating various cancers. Preliminary results from phase I trials have been promising, with patients showing good tolerability and preliminary evidence of antitumor activity. These findings have paved the way for further clinical development and potential approval as a new therapeutic option.

Beyond its medicinal applications, 3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile has also found use in other areas such as agrochemicals and environmental science. Its unique chemical properties make it suitable for developing novel pesticides that are effective against a wide range of pests while minimizing environmental impact. Additionally, research is ongoing to explore its potential as a catalyst or reagent in organic synthesis reactions.

In conclusion, 3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1805230-84-5) is a versatile heterocyclic compound with a wide range of potential applications. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for drug development, materials science, and other fields. Ongoing research continues to uncover new uses and benefits of this compound, highlighting its significance in modern chemistry.